Cas no 42198-17-4 (1,2-PropanediaMine, N1-(4-ethoxyphenyl)-2-Methyl-)
42198-17-4 structure
Product Name:1,2-PropanediaMine, N1-(4-ethoxyphenyl)-2-Methyl-
CAS No:42198-17-4
MF:C12H20N2O
MW:208.300003051758
CID:831629
Update Time:2026-04-29
1,2-PropanediaMine, N1-(4-ethoxyphenyl)-2-Methyl- Chemical and Physical Properties
Names and Identifiers
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- 1,2-PropanediaMine, N1-(4-ethoxyphenyl)-2-Methyl-
- N<sup>1</sup>-(4-Ethoxyphenyl)-2-methyl-1,2-propanediamine
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- Inchi: InChI=1S/C12H20N2O/c1-4-15-11-7-5-10(6-8-11)14-9-12(2,3)13/h5-8,14H,4,9,13H2,1-3H3
- InChI Key: DAHMCGMJDORZED-UHFFFAOYSA-N
- SMILES: CCOC1=CC=C(C=C1)NCC(C)(C)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
1,2-PropanediaMine, N1-(4-ethoxyphenyl)-2-Methyl- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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